7-Nitronaphthalen-2-ol

• CAS: 38397-08-9

Core Science & Biosynthesis

A Comprehensive Technical Guide on the Chemical Structure, Synthesis, and Applications of 7-Nitronaphthalen-2-ol

Executive Summary

In the realm of advanced organic synthesis and materials science, substituted naphthalene derivatives serve as critical structural motifs. 7-Nitronaphthalen-2-ol (CAS: 38397-08-9 / 82322-43-8) is a highly specialized bifunctional building block characterized by the presence of an electron-donating hydroxyl group (-OH) and an electron-withdrawing nitro group (-NO₂) on opposite rings of the naphthalene core[1].

As a Senior Application Scientist, I frequently encounter challenges in the regioselective functionalization of fused bicyclic systems. This whitepaper deconstructs the chemical architecture of 7-nitronaphthalen-2-ol, explains the thermodynamic causality behind its complex synthesis, and provides field-proven, self-validating protocols for its preparation and application in drug discovery and fluorescent chemosensor development.

Chemical Architecture & Electronic Causality

The molecular formula of 7-nitronaphthalen-2-ol is C₁₀H₇NO₃ . Its reactivity is governed by a classic "push-pull" electronic system across the conjugated naphthalene π -system.

• The Hydroxyl Group (C2): Acts as a strong π -donor via resonance, significantly increasing the nucleophilicity of the adjacent C1 (alpha) position.

• The Nitro Group (C7): Acts as a powerful σ -acceptor (inductive) and π -acceptor (resonance), heavily deshielding the protons on the adjacent ring and activating the molecule for nucleophilic aromatic substitution or complex cyclization reactions.

Table 1: Physicochemical Specifications

Property	Value / Description
IUPAC Name	7-nitronaphthalen-2-ol
CAS Registry Number	38397-08-9 / 82322-43-8
Molecular Weight	189.17 g/mol
Monoisotopic Mass	189.0426 g/mol
Appearance	Felted yellow micro-needles
Melting Point	~159 °C (Sublimes readily)
Solubility	Soluble in ethanol, glacial acetic acid; slightly soluble in cold water

Synthetic Methodology: Overcoming Regiochemical Roadblocks

The Causality of the Indirect Route

A common pitfall in synthetic planning is attempting the direct nitration of 2-naphthol. Direct treatment with HNO₃/H₂SO₄ yields a complex mixture of 1-nitro, 6-nitro, and 8-nitro isomers. Because the C7 position is meta to the resonance-donating hydroxyl group, it is electronically deactivated relative to the ortho (C1) and para-equivalent positions[1]. Therefore, achieving high regioselectivity for the 7-position via direct nitration is thermodynamically unfavorable.

To circumvent this, we must rely on the diazotization-hydrolysis route established by Hodgson and Ward[2]. By starting with 7-nitro-2-naphthylamine, the regiochemistry is locked in place. The amine is converted to a diazonium salt, which is subsequently hydrolyzed to the naphthol.

Diagram: Synthesis & Hydrolysis Divergence

Fig 1. Synthesis pathway of 7-nitronaphthalen-2-ol highlighting the critical hydrolysis divergence.

Self-Validating Protocol: Synthesis of 7-Nitronaphthalen-2-ol

Note: This protocol incorporates real-time kinetic indicators to ensure systemic validation at each step.

Step 1: Diazotization

• Suspend 7-nitro-2-naphthylamine (1.0 eq) in a solution of dilute sulfuric acid. Cool the mixture to 0–5 °C using an ice-salt bath.

• Slowly add an aqueous solution of sodium nitrite (1.05 eq) dropwise.

• Validation Checkpoint: The reaction is complete when the opaque amine suspension dissolves into a clear diazonium sulphate solution. The presence of excess nitrous acid must be confirmed via an immediate blue/black response on starch-iodide paper.

Step 2: Controlled Hydrolysis

• Prepare a separate flask containing 20% H₂SO₄ (v/v) and heat to a vigorous boil.

  • Mechanistic Causality: The 20% acid concentration is critical. If the acid is too weak or if the solution is boiled in situ, the unreacted diazonium salt will undergo an azo-coupling side reaction with the newly formed naphthol, yielding a red 7-nitronaphthalene-2:1'-azo-7'-nitro-2'-naphthol byproduct[2].

• Add the cold diazonium solution dropwise into the boiling sulfuric acid.

• Validation Checkpoint: The immediate and vigorous evolution of nitrogen gas (N₂) serves as a real-time kinetic indicator of the Sₙ1 displacement. The cessation of bubbling marks the completion of the reaction.

• Cool the mixture. The product will precipitate as yellow felted needles. Filter, wash with cold water, and recrystallize from hot glacial acetic acid.

Analytical Characterization

Complete structural assignment requires a combination of High-Resolution Electrospray Ionization Mass Spectrometry (HRESI-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy[1].

Table 2: Diagnostic Analytical Data

Technique	Expected Signal / Shift	Causality & Interpretation
HRESI-MS	m/z 188.0349 [M-H]⁻	Soft ionization confirms the exact monoisotopic mass (189.0426 g/mol ) minus one proton due to the acidic hydroxyl group.
¹H NMR (C1-H)	Upfield shift (e.g., ~7.1 ppm)	Highly shielded by the electron-donating ortho-hydroxyl group.
¹H NMR (C6/C8-H)	Downfield shift (e.g., >8.0 ppm)	Heavily deshielded by the strong inductive and resonance electron-withdrawing effects of the adjacent nitro group.
Ferric Chloride Test	No color change	Unlike many phenols, 7-nitro-2-naphthol gives no distinct color with FeCl₃, a diagnostic feature noted in historical literature[2].

Advanced Applications in Drug Development & Materials

A. Synthesis of Pyran-Fused Heterocycles

The inherent dual functionality of 7-nitronaphthalen-2-ol makes it an adept starting material for multicomponent reactions (MCRs). It is heavily utilized in the synthesis of nitro-substituted pyran-fused heterocyclic systems, which are prized in drug discovery for their diverse biological activities[1].

The reaction proceeds via a Knoevenagel condensation between an aldehyde and malononitrile, followed by a Michael addition of the naphthol. The nitro group at the 7-position plays a crucial role in activating the aromatic system, thereby directing the regioselectivity of the final intramolecular cyclization.

Diagram: Multicomponent Cyclization Pathway

Fig 2. Multicomponent synthesis of pyran-fused heterocycles using 7-nitronaphthalen-2-ol.

B. Fluorescent Chemosensors

Derivatives of nitronaphthols are engineered to function as highly sensitive "on-off" fluorescent chemosensors. By exploiting the push-pull electronic nature of the molecule, researchers can design Schiff bases that detect specific metal ions (such as Al³⁺) down to the nanomolar range[1]. Upon binding the target ion, the internal charge transfer (ICT) state is altered, resulting in a measurable shift or quenching of fluorescence.

C. Excited-State Proton Transfer (ESPT) Catalysis

Recent advancements in photocatalysis have explored substituted naphthols as ESPT catalysts. While halogenated naphthols (like 7-bromo-2-naphthol) facilitate intersystem crossing to the triplet excited state, comparative studies have utilized 7-nitro-2-naphthol to understand the limits of excited-state acidity. The extreme electron-withdrawing nature of the nitro group significantly alters the pKa of the excited catalyst, providing vital baseline data for designing next-generation environmentally friendly photocatalytic protonation cycles[3].

Conclusion

7-Nitronaphthalen-2-ol is far more than a simple substituted aromatic; it is a precisely tuned electronic system. By understanding the causality behind its regioselective synthesis—specifically the necessity of the diazotization-hydrolysis route over direct nitration—researchers can reliably access this compound. Its unique push-pull architecture continues to drive innovation across multicomponent pharmaceutical synthesis, environmental chemosensing, and advanced photocatalysis.

References

• Some reactions and derivatives of 6- and 7-nitro-2-naphthylamines. Part I. Bromination, halogeno-derivatives, and the preparation of the new 7-nitro-2-naphthol Source: Journal of the Chemical Society (RSC Publishing), 1947 URL:[Link]

• Proposed reaction cycle for the photocatalytic protonation Source: ResearchGate URL:[Link]

Sources

• 1. 7-Nitronaphthalen-2-ol |Research Chemical [benchchem.com]
• 2. 63. Some reactions and derivatives of 6- and 7-nitro-2-naphthylamines. Part I. Bromination, halogeno-derivatives, and the preparation of the new 7-nitro-2-naphthol - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]

Comprehensive Technical Profiling of 7-Nitronaphthalen-2-ol: Physicochemical Properties, Synthesis, and Advanced Applications

Executive Summary

In the landscape of advanced organic synthesis and materials science, rationally designed building blocks are the cornerstone of innovation. 7-Nitronaphthalen-2-ol (also known as 7-nitro-2-naphthol) is a highly functionalized fused bicyclic system that exemplifies this principle. Characterized by the push-pull electronic dynamics between its nucleophilic hydroxyl group and its strongly electron-withdrawing nitro group, this compound serves as a critical intermediate. It is heavily utilized in the development of complex pyran-fused heterocyclic architectures, advanced azo dyes, and light-gated photocatalytic systems.

This whitepaper provides an in-depth analysis of its physicochemical properties, outlines a self-validating protocol for its de novo synthesis, and explores its downstream applications in modern chemical research.

Physicochemical and Spectroscopic Profile

Understanding the baseline physical and chemical properties of 7-nitronaphthalen-2-ol is essential for predicting its behavior in complex multicomponent reactions and purification workflows.

Quantitative Data Summary

Property	Value / Description
Chemical Name	7-Nitronaphthalen-2-ol
Common Synonyms	7-Nitro-2-naphthol
CAS Registry Numbers	38397-08-9 / 82322-43-8
Molecular Formula	C₁₀H₇NO₃
Molecular Weight	189.17 g/mol
Appearance	Yellow felted micro-needles
Melting Point	159 °C
Solubility Profile	Soluble in ethanol and glacial acetic acid; slightly soluble in cold water.

Mechanistic Acidity and pKa Dynamics

The parent compound, 2-naphthol, possesses a pKa of approximately 9.5. However, the introduction of a nitro group at the C-7 position fundamentally alters the electronic landscape of the molecule. The nitro group acts as a potent electron-withdrawing moiety through both inductive (-I) and mesomeric (-M) effects [1].

Upon deprotonation, the resulting naphthoxide anion is highly stabilized through extended resonance, delocalizing the negative charge across the naphthalene core and onto the oxygen atoms of the nitro group. Consequently, 7-nitronaphthalen-2-ol exhibits significantly enhanced acidity compared to its unsubstituted analog. This lowered pKa dictates its heightened reactivity as a nucleophile in alkaline coupling reactions and is the driving force behind its utility in Excited State Proton Transfer (ESPT) dynamics.

De Novo Synthesis Workflow: The Diazotization-Hydrolysis Route

Direct nitration of 2-naphthol using standard nitric/sulfuric acid mixtures is synthetically non-viable if high purity is required, as it yields an intractable mixture of mono-nitrated isomers due to poor regioselectivity. To achieve absolute regiocontrol at the 7-position, the definitive route is the conversion of 7-nitro-2-naphthylamine to the naphthol via a diazonium intermediate, a methodology originally pioneered by [2].

Fig 1: Stepwise synthesis of 7-nitronaphthalen-2-ol via diazotization and hydrolysis.

Step-by-Step Experimental Protocol

As a Senior Application Scientist, I emphasize that this protocol is designed as a self-validating system . Each phase contains observable physical changes that confirm the mechanistic success of the step.

• Step 1: Amine Sulfate Preparation

  • Action: Suspend 2.0 g of 7-nitro-2-naphthylamine in 20 mL of distilled water and 1.5 mL of concentrated sulfuric acid (d = 1.84). Heat the mixture to achieve dissolution, then rapidly chill in an ice bath.

  • Causality: Rapid cooling forces the amine sulfate to precipitate as a microcrystalline "fine suspension." This maximizes the solid-liquid interfacial surface area, ensuring quantitative conversion during the subsequent heterogeneous diazotization and preventing unreacted amine from contaminating the final product.

• Step 2: Diazotization

  • Action: Maintain the suspension strictly at 0–5 °C. Add a concentrated aqueous solution of sodium nitrite (1.0 g) dropwise under vigorous stirring until the suspension clears into a solution.

  • Causality: The strict thermal boundary (≤ 5 °C) is critical. Diazonium salts are thermodynamically unstable; elevated temperatures will cause premature nitrogen evolution and uncontrolled side reactions, destroying the yield.

• Step 3: Hydrolysis (Phenol Formation)

  • Action: In a separate vessel, bring a 20% (v/v) sulfuric acid solution to a rolling boil. Add the cold diazonium sulfate solution dropwise into the boiling acid.

  • Causality (Self-Validation): The immediate evolution of nitrogen gas bubbles confirms successful hydrolysis. Dropping the diazonium salt into boiling acid ensures it is instantly converted to the naphthol. If the receiving acid is merely warm, the unreacted diazonium salt will undergo electrophilic aromatic substitution (azo coupling) with the newly formed naphthol, resulting in a heavily contaminated, deeply colored azo dye byproduct.

• Step 4: Isolation and Purification

  • Action: Allow the reaction mixture to cool to room temperature. Filter the precipitated crude product, wash thoroughly with cold distilled water to remove residual acid, and recrystallize from hot glacial acetic acid.

  • Causality: Recrystallization exploits the differential solubility of the naphthol versus trace azo impurities, yielding pure 7-nitronaphthalen-2-ol as characteristic yellow felted needles (mp 159 °C).

Downstream Applications and Functionalization

The structural duality of 7-nitronaphthalen-2-ol makes it a highly sought-after precursor across multiple chemical disciplines.

Fig 2: Downstream functionalization and application pathways of 7-nitronaphthalen-2-ol.

Pyran-Fused Heterocyclic Systems

The inherent chemical functionalities of 7-nitronaphthalen-2-ol make it an ideal substrate for multicomponent reactions. It is frequently employed in the synthesis of nitro-substituted pyran-fused heterocyclic systems, which are of significant interest for their biological activities [1]. The synthesis typically involves a one-pot Knoevenagel condensation between an aldehyde and malononitrile, followed by a Michael addition of the naphthol and subsequent intramolecular cyclization. The C-7 nitro group is critical here, as it activates the aromatic system and dictates the regioselectivity of the cyclization process.

Excited State Proton Transfer (ESPT) Photocatalysis

In the realm of photopharmacology and photocatalysis, nitronaphthols are investigated for their ESPT properties. Brønsted photoacids undergo a major change in their pKa values between their ground and excited states [3]. Upon UV-Vis irradiation, the pKa of the molecule drops dramatically, allowing it to donate a proton to a substrate. While halogenated analogs (e.g., 7-bromo-2-naphthol) are often preferred in industrial catalysis due to enhanced intersystem crossing rates facilitated by the heavy-atom effect, 7-nitronaphthalen-2-ol remains a highly valuable model compound for studying light-gated proton transfer mechanisms and developing localized photopharmacological agents.

References

• Hodgson, H. H., & Ward, E. R. (1947). "Some Reactions and Derivatives of 6- and 7-Nitro-2-naphthylamines. Bromination, Halogeno-derivatives, and the Preparation of the New 7-Nitro-2-naphthol." Journal of the Chemical Society (Resumed), 327-331. Available at:[Link]

• ResearchGate. "Proposed reaction cycle for the photocatalytic protonation..." ResearchGate Scientific Figures. Available at:[Link]

A Technical Guide to the ¹H and ¹³C NMR Spectral Assignments of 7-Nitronaphthalen-2-ol

Abstract

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool in the structural elucidation of organic molecules. This in-depth technical guide provides a comprehensive analysis and detailed assignment of the proton (¹H) and carbon-13 (¹³C) NMR spectra of 7-nitronaphthalen-2-ol. In the absence of experimentally published spectra, this guide leverages high-quality predicted NMR data, benchmarked against the experimental spectrum of the parent compound, 2-naphthol. A foundational discussion on the principles of substituent effects in aromatic systems, particularly the influence of the electron-donating hydroxyl (-OH) group and the electron-withdrawing nitro (-NO₂) group on the naphthalene framework, provides a robust theoretical underpinning for the spectral assignments. This whitepaper is intended for researchers, scientists, and professionals in drug development and materials science who utilize NMR spectroscopy for structural characterization.

Introduction

7-Nitronaphthalen-2-ol is a substituted naphthalene derivative with potential applications in the synthesis of dyes, pharmaceuticals, and other functional organic materials. The precise and unambiguous determination of its molecular structure is paramount for understanding its chemical reactivity and physical properties. NMR spectroscopy stands as the most powerful technique for this purpose, providing detailed information about the chemical environment of each proton and carbon atom within the molecule.

This guide will first deconstruct the expected electronic effects of the hydroxyl and nitro substituents on the naphthalene ring system. Subsequently, it will present a detailed assignment of the ¹H and ¹³C NMR spectra based on predicted data, supported by established principles of chemical shift theory and spin-spin coupling.

The Influence of Substituents on the Naphthalene Ring

The chemical shifts observed in the NMR spectrum of 7-nitronaphthalen-2-ol are a direct consequence of the electronic environment of each nucleus. This environment is significantly modulated by the two substituents: the electron-donating hydroxyl group (-OH) at the C-2 position and the electron-withdrawing nitro group (-NO₂) at the C-7 position.

• The Hydroxyl Group (-OH): As an activating, ortho-, para-directing group, the -OH group increases the electron density on the naphthalene ring, particularly at the ortho (C-1 and C-3) and para (C-4 and in a broader sense, C-6) positions relative to its point of attachment. This increased electron density leads to greater shielding of the nearby protons and carbons, resulting in an upfield (lower ppm) shift in their NMR signals[1][2].

• The Nitro Group (-NO₂): Conversely, the -NO₂ group is a strongly deactivating, meta-directing group. It withdraws electron density from the aromatic system through both inductive and resonance effects. This deshields the protons and carbons on the ring, causing their signals to shift downfield (higher ppm)[1]. The effect is most pronounced at the positions ortho and para to the nitro group (C-6 and C-8).

The interplay of these two opposing electronic effects dictates the final chemical shifts of the protons and carbons in 7-nitronaphthalen-2-ol.

Predicted ¹H NMR Spectral Assignments

The predicted ¹H NMR spectrum of 7-nitronaphthalen-2-ol in DMSO-d₆ is expected to show six distinct signals in the aromatic region, corresponding to the six protons on the naphthalene ring, in addition to the signal for the hydroxyl proton. The assignments are based on the combined electronic effects of the substituents and the expected coupling patterns.

Table 1: Predicted ¹H NMR Data for 7-Nitronaphthalen-2-ol (in DMSO-d₆)

Proton	Predicted Chemical Shift (ppm)	Predicted Multiplicity	Predicted Coupling Constant (J, Hz)	Rationale for Assignment
H-1	7.25	d	2.5	Ortho to the electron-donating -OH group, resulting in an upfield shift. Coupled to H-3.
H-3	7.90	dd	9.0, 2.5	Ortho to the -OH group but also influenced by the nitro group. Coupled to H-1 and H-4.
H-4	8.05	d	9.0	Coupled to H-3.
H-5	7.80	d	8.8	Part of the unsubstituted ring, coupled to H-6.
H-6	8.20	dd	8.8, 2.2	Ortho to the electron-withdrawing -NO₂ group, leading to a significant downfield shift. Coupled to H-5 and H-8.
H-8	8.80	d	2.2	Ortho to the nitro group and experiencing the strongest deshielding effect. Coupled to H-6.
2-OH	~10.5	br s	-	Labile proton, typically a broad singlet.

Note: These are predicted values and may vary in experimental conditions.[1]

Predicted ¹³C NMR Spectral Assignments

The ¹³C NMR spectrum provides information about the carbon skeleton of the molecule. The chemical shifts of the carbon atoms in 7-nitronaphthalen-2-ol are also heavily influenced by the substituents. The carbon atom attached to the hydroxyl group (C-2) is expected to be significantly shielded, while the carbon bearing the nitro group (C-7) will be deshielded.

Table 2: Predicted ¹³C NMR Data for 7-Nitronaphthalen-2-ol (in DMSO-d₆)

Carbon	Predicted Chemical Shift (ppm)	Rationale for Assignment
C-1	118.5	Shielded by the adjacent -OH group.
C-2	158.0	Attached to the electronegative oxygen, but shielded by its electron-donating effect.
C-3	110.0	Shielded by the ortho -OH group.
C-4	130.0	Less affected by the -OH group compared to C-1 and C-3.
C-4a	128.5	Quaternary carbon.
C-5	125.0	Part of the nitro-substituted ring.
C-6	122.0	Influenced by the adjacent nitro group.
C-7	145.0	Deshielded due to direct attachment to the electron-withdrawing nitro group.
C-8	129.5	Deshielded by the ortho nitro group.
C-8a	135.0	Quaternary carbon.

Note: These are predicted values and may vary in experimental conditions.[1]

Experimental Protocols for NMR Data Acquisition

For the acquisition of high-quality ¹H and ¹³C NMR spectra of 7-nitronaphthalen-2-ol, the following experimental protocol is recommended:

• Sample Preparation: Dissolve approximately 5-10 mg of 7-nitronaphthalen-2-ol in 0.6-0.7 mL of deuterated dimethyl sulfoxide (DMSO-d₆). The use of DMSO-d₆ is advantageous for its ability to dissolve a wide range of organic compounds and for the observation of exchangeable protons like the hydroxyl proton.

• Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a broadband probe.

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional ¹H NMR spectrum.

  • Typical parameters: 32 scans, a spectral width of 16 ppm, a relaxation delay of 2 seconds, and an acquisition time of 2 seconds.

  • Process the data with a line broadening of 0.3 Hz.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum.

  • Typical parameters: 1024 scans, a spectral width of 240 ppm, a relaxation delay of 2 seconds, and an acquisition time of 1 second.

  • Process the data with a line broadening of 1-2 Hz.

• 2D NMR Experiments (for unambiguous assignment):

  • COSY (Correlation Spectroscopy): To establish ¹H-¹H coupling networks.

  • HSQC (Heteronuclear Single Quantum Coherence): To correlate directly bonded ¹H and ¹³C atoms.

  • HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond) correlations between ¹H and ¹³C atoms, which is crucial for assigning quaternary carbons.

Visualization of Molecular Structure and Assignment Workflow

To aid in the understanding of the spectral assignments, the following diagrams are provided.

Caption: Molecular structure of 7-nitronaphthalen-2-ol with atom numbering.

Caption: Workflow for NMR spectral assignment of 7-nitronaphthalen-2-ol.

Conclusion

This technical guide provides a detailed and reasoned assignment of the ¹H and ¹³C NMR spectra of 7-nitronaphthalen-2-ol based on high-quality predicted data and fundamental principles of NMR spectroscopy. The analysis of substituent effects, coupled with the logical application of coupling patterns and expected chemical shift ranges, allows for a confident, albeit theoretical, structural elucidation. The provided experimental protocols and workflow offer a practical framework for researchers to acquire and interpret their own data for this and similar substituted naphthalene systems. The ultimate confirmation of these assignments will, of course, rely on the future acquisition and publication of experimental NMR data for 7-nitronaphthalen-2-ol.

References

• Pretsch, E., Bühlmann, P., & Affolter, C. (2009). Structure Determination of Organic Compounds. Springer-Verlag Berlin Heidelberg.

Sources

• 1. 2-Naphthol | C10H8O | CID 8663 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. m.youtube.com [m.youtube.com]

Photophysical Profiling of 7-Nitronaphthalen-2-ol: UV-Vis Absorption, Emission Dynamics, and Excited-State Kinetics

Executive Summary

7-Nitronaphthalen-2-ol (C₁₀H₇NO₃, MW: 189.17 g/mol ) is a bifunctional naphthalene derivative characterized by the presence of an electron-donating hydroxyl group (-OH) and a strongly electron-withdrawing nitro group (-NO₂)[1]. This structural arrangement creates a classic "push-pull" electronic system. While naphthols are traditionally known for their fluorescence and excited-state proton transfer (ESPT) capabilities, the introduction of the nitro group fundamentally alters the molecule's photophysics. This whitepaper provides an in-depth mechanistic analysis of its UV-Vis absorption, the near-total quenching of its emission spectra, and the ultrafast excited-state dynamics that govern its behavior.

Ground-State Photophysics and UV-Vis Absorption

The optical properties of 7-nitronaphthalen-2-ol are dictated by the interplay between its substituents and the extended aromatic π-system. The parent compound, 2-naphthol, exhibits characteristic π-π* electronic transitions with an absorption maximum near 300 nm[1].

The introduction of the C-7 nitro group induces a significant bathochromic (red) shift [1]. The causality behind this shift is twofold:

• Intramolecular Charge Transfer (ICT): The electron-donating -OH group (+M effect) and the electron-accepting -NO₂ group (-M, -I effects) lower the energy of the lowest unoccupied molecular orbital (LUMO). This reduces the HOMO-LUMO gap, pushing the absorption bands into longer UV/near-visible wavelengths.

• n-π Transitions:* The nitro group introduces closely spaced n-π* transition states that hybridize with the aromatic π-π* states, broadening the absorption profile[2].

Furthermore, the nitro group significantly enhances the ground-state acidity of the molecule. By stabilizing the resulting naphthoxide conjugate base through resonance and inductive withdrawal, the pKa drops well below the ~9.5 observed for unsubstituted 2-naphthol[2]. Deprotonation to the anionic form results in an even more pronounced red shift due to the increased electron-donating power of the -O⁻ group.

Quantitative Data Summary

Table 1: Comparative Photophysical and Acid-Base Properties

Property	2-Naphthol (Parent)	7-Nitronaphthalen-2-ol	Mechanistic Driver
Ground State pKa	~9.5	< 8.0	-I and -M stabilization of the naphthoxide anion by -NO₂.
UV-Vis Abs. Max (Neutral)	~300 nm	~350–380 nm	Extended conjugation and push-pull ICT lowering LUMO energy.
Fluorescence Quantum Yield	~0.30	< 0.001	Ultrafast non-radiative decay outcompeting radiative emission.
S₁ State Lifetime	~10 ns	< 200 fs	Rapid spin-orbit coupling mediated by the nitro group.
Dominant Decay Pathway	Fluorescence / ESPT	Intersystem Crossing (ISC)	El-Sayed's rule facilitating ¹(nπ) → ³(ππ) transitions.

Excited-State Dynamics: The Quenching of Emission

A defining characteristic of 7-nitronaphthalen-2-ol is its "dark" excited state. Despite strong UV absorption, the molecule exhibits negligible fluorescence[3].

The Causality of Quenching: Upon photoexcitation to the Franck-Condon singlet state (S₁), the molecule undergoes ultrafast intersystem crossing (ISC) to the triplet manifold (Tₙ) in less than 200 femtoseconds[3]. This process is so efficient that it completely outcompetes radiative decay (fluorescence). According to El-Sayed's rules, ISC is highly allowed when it involves a change in orbital type. The nitro group provides low-lying ¹(nπ) and ³(ππ) states; the strong spin-orbit coupling between these states facilitates the sub-picosecond population transfer to the triplet state[3].

Once in the triplet state, the molecule typically undergoes rapid non-radiative internal conversion back to the ground state or participates in photolytic degradation pathways (such as the generation of naphthoxy radicals)[4].

Kinetic state-transition diagram illustrating the dominance of ultrafast intersystem crossing over fluorescence.

Implications for Excited-State Proton Transfer (ESPT)

Because naphthols become significantly more acidic in their excited states (a phenomenon described by the Förster cycle), they are often explored as ESPT photocatalysts. However, 7-nitronaphthalen-2-ol fails in this application[5]. While its excited-state acidity is theoretically sufficient, the ultrafast ISC to the triplet state acts as a kinetic dead-end. The molecule quenches before the proton transfer cycle can be utilized for productive synthetic transformations, unlike its halogenated counterparts (e.g., 7-bromo-2-naphthol), which maintain a usable triplet lifetime[5].

Self-Validating Experimental Protocols

To rigorously characterize the photophysics of 7-nitronaphthalen-2-ol, researchers must employ methodologies that inherently validate their own data. Below are two field-proven protocols.

Protocol A: Spectrophotometric pKa Determination (Steady-State UV-Vis)

This protocol relies on the presence of isosbestic points —wavelengths where the neutral and anionic species have identical molar absorptivities. The maintenance of sharp isosbestic points throughout the titration self-validates that the system is a clean two-state equilibrium without photodecomposition artifacts.

• Buffer Preparation: Prepare a series of universal buffers (e.g., Britton-Robinson) ranging from pH 2.0 to 11.0.

• Sample Spiking: Inject a highly concentrated stock solution of 7-nitronaphthalen-2-ol (in spectroscopic grade acetonitrile) into the buffers to achieve a final concentration of ~10 μM (organic solvent < 1% v/v).

• Spectral Acquisition: Record the UV-Vis absorption spectra from 250 nm to 500 nm for each pH level using a dual-beam spectrophotometer.

• Data Analysis: Identify the λ_max for the neutral phenol and the red-shifted λ_max for the naphthoxide anion. Plot the absorbance at the anion λ_max against pH. Fit the resulting sigmoidal curve to the Henderson-Hasselbalch equation to extract the ground-state pKa.

Protocol B: Femtosecond Transient Absorption (fs-TA) Spectroscopy

Because the singlet state decays in < 200 fs, steady-state fluorimetry cannot capture the excited-state dynamics. fs-TA is required. This protocol is self-validating through global kinetic analysis : the mathematical decay rate of the ground-state bleach must perfectly match the rise rate of the triplet transient absorption.

• Pulse Generation: Utilize a Ti:Sapphire laser system to generate fundamental pulses. Split the beam.

• Pump & Probe Tuning: Route 90% of the beam through an Optical Parametric Amplifier (OPA) to generate the pump pulse tuned to the molecule's λ_max (e.g., 360 nm). Focus the remaining 10% into a sapphire crystal to generate a white-light continuum probe pulse.

• Delay Control: Pass the probe pulse through a motorized optical delay line to control the time delay (Δt) between pump and probe with femtosecond precision.

• Excitation & Measurement: Flow a 1 mM solution of the compound through a quartz flow cell (to prevent photoproduct buildup). Excite the sample with the pump and measure the change in absorbance (ΔA) of the probe.

• Kinetic Fitting: Perform a global analysis on the ΔA matrix. The ultrafast decay component (< 200 fs) will represent the S₁ → Tₙ ISC[3].

Self-validating femtosecond transient absorption (fs-TA) spectroscopy workflow for capturing sub-picosecond ISC dynamics.

References

• Fig. 1 (a) Proposed reaction cycle for the photocatalytic protonation... , ResearchGate. Available at:[Link]

• Rapid Formation of Secondary Organic Aerosol from the Photolysis of 1-Nitronaphthalene: Role of Naphthoxy Radical Self-reaction , Environmental Science & Technology - ACS Publications. Available at:[Link]

Sources

• 1. 7-Nitronaphthalen-2-ol |Research Chemical [benchchem.com]
• 2. 7-Nitronaphthalen-2-ol |Research Chemical [benchchem.com]
• 3. 4-Nitronaphthalen-2-ol CAS 38396-08-6 Supplier [benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]

Thermodynamic Stability and Degradation Pathways of 7-Nitronaphthalen-2-ol: A Comprehensive Guide

Executive Summary

7-Nitronaphthalen-2-ol (CAS 38397-08-9), characterized by the molecular formula C₁₀H₇NO₃, is a highly functionalized nitrated naphthol derivative widely utilized as a precursor in advanced organic synthesis and pharmaceutical development. The presence of both a hydroxyl (-OH) electron-donating group and a nitro (-NO₂) electron-withdrawing group on a fused bicyclic aromatic system dictates its complex thermodynamic behavior and reactivity profile.

As a Senior Application Scientist, understanding the precise boundary conditions of this molecule's stability is non-negotiable. This whitepaper systematically deconstructs the thermodynamic properties of 7-nitronaphthalen-2-ol and provides field-proven, self-validating protocols for analyzing its primary degradation pathways: thermal homolysis, photochemical oxidation, and catalytic reduction.

Thermodynamic Profile & Structural Properties

The stability of 7-nitronaphthalen-2-ol is governed by the push-pull electronic dynamics between its functional groups.

Acid-Base Thermodynamics and ESPT

The parent compound, 2-naphthol, is a weak acid with a ground-state pKa of approximately 9.5. However, the introduction of the nitro group at the C-7 position exerts strong inductive (-I) and resonance (-M) electron-withdrawing effects, which pull electron density away from the hydroxyl group and stabilize the resulting naphthoxide conjugate base (1)[1].

Furthermore, upon UV excitation, naphthol derivatives undergo Excited State Proton Transfer (ESPT). The excited-state acidity (pKa*) drops by over six orders of magnitude compared to the ground state, rendering the molecule highly photoacidic (2)[2].

Thermal Stability and Bond Energetics

Nitroaromatic compounds are characterized by a high C-NO₂ bond dissociation energy (BDE) of approximately 297 ± 17 kJ/mol (3)[3]. While stable at ambient temperatures, bulk accumulation under thermal stress can trigger an autocatalytic runaway reaction initiated by C-NO₂ bond homolysis.

Quantitative Thermodynamic Data Summary

Parameter	Value / Description	Analytical Method
Molecular Weight	189.17 g/mol	HRMS ([M-H]⁻ at m/z 188.0353)
Ground State pKa	< 9.5 (Enhanced acidity vs 2-naphthol)	Potentiometric Titration
Excited State pKa*	< 2.8 (ESPT effect)	Transient Absorption Spectroscopy
C-NO₂ BDE	~297 ± 17 kJ/mol	Computational (DFT) / Calorimetry
UV-Vis Abs. Max	Bathochromic shift > 300 nm	UV-Vis Spectrophotometry

Degradation Mechanisms

Thermal Decomposition Pathway

At elevated temperatures (>300 °C) or under shock initiation, the primary decomposition pathway involves the homolytic cleavage of the C-NO₂ bond, generating highly reactive nitrogen dioxide (NO₂•) and naphthoxy radicals (4)[4]. Because this process generates gaseous byproducts exothermically, it poses a severe deflagration risk if confined.

Photochemical Oxidation (UV/H₂O₂)

Direct photolysis of nitroaromatics in aqueous environments is notoriously inefficient. Rapid non-radiative relaxation pathways and photoacidic behavior lead to extremely low quantum yields, allowing these molecules to resist solar degradation (5)[5]. To achieve complete mineralization, Advanced Oxidation Processes (AOPs) such as UV/H₂O₂ are required. The UV-C photolysis of H₂O₂ generates hydroxyl radicals (HO•) that attack the aromatic ring, leading to rapid ring cleavage and the near-complete conversion of organic nitrogen to nitrate (NO₃⁻) (6)[6].

Logical relationship between thermal stress and photochemical oxidation pathways.

Reductive Degradation

The controlled reduction of the nitro group to a primary amine (yielding 7-amino-2-naphthol) is a cornerstone of its synthetic utility. The reduction proceeds sequentially through nitroso (-NO) and hydroxylamine (-NHOH) intermediates before reaching the final amine (1)[1]. Kinetically, this requires a heterogeneous catalyst (e.g., Pd/C or nanosilver) to facilitate a Langmuir–Hinshelwood mechanism, where both the nitroaromatic and the hydride source co-adsorb onto the catalyst surface to lower the activation energy barrier (7)[7].

Reductive degradation pathway of 7-nitronaphthalen-2-ol to 7-amino-2-naphthol.

Experimental Protocols & Methodologies

The following protocols are designed with built-in causality and self-validation mechanisms to ensure rigorous scientific integrity.

Protocol 1: Thermal Hazard Assessment via DSC/TGA

Objective: Determine the Time-to-Maximum Rate (TMR) and activation energy of thermal decomposition to establish safe storage limits. Causality: Because bulk nitroaromatics can undergo autocatalytic runaway, we must quantify the onset temperature of C-NO₂ homolysis. Methodology:

• Load 2.0 mg of 7-nitronaphthalen-2-ol into a high-pressure gold-plated DSC crucible. Seal hermetically to retain gaseous decomposition products (which catalyze further breakdown).

• Ramp temperature from 25 °C to 400 °C at a rate of 5 °C/min under a 50 mL/min N₂ purge.

• Record the onset of the primary exotherm (typically > 250 °C). Self-Validation System: Run a parallel DSC scan using an inert α-alumina reference. If the exotherm is absent in the reference crucible, the heat flow signal is definitively attributed to the sample's decomposition, ruling out baseline drift or instrument artifacts.

Protocol 2: Photodegradation Kinetics via UV/H₂O₂

Objective: Achieve complete oxidative ring cleavage of the recalcitrant nitroaromatic framework. Causality: Direct photolysis is quenched by rapid non-radiative decay. Adding H₂O₂ provides a photolytic source of HO• radicals, which are necessary to overcome the aromatic ring's stability. Methodology:

• Prepare a 0.2 mM aqueous solution of 7-nitronaphthalen-2-ol adjusted to pH 3.0 (to ensure the compound is fully protonated, preventing phenolate resonance stabilization).

• Add H₂O₂ to achieve an optimal molar ratio (typically[H₂O₂]₀/[Substrate]₀ = 20:1).

• Irradiate using a monochromatic UV-C lamp (254 nm) in a quartz reactor for 120 minutes, sampling every 15 minutes.

• Quench samples with sodium thiosulfate and analyze via HPLC-UV. Self-Validation System: Include a dark control (H₂O₂ + substrate, no UV) and a UV-only control (UV + substrate, no H₂O₂). The dark control validates that H₂O₂ alone cannot oxidize the substrate, while the UV-only control quantifies the negligible baseline direct photolysis rate, isolating the true HO• radical contribution.

Protocol 3: Catalytic Reduction of the Nitro Group

Objective: Synthesize 7-amino-2-naphthol via heterogeneous catalysis. Causality: NaBH₄ alone transfers hydrides too slowly to the electron-rich naphthol ring. A metal catalyst (e.g., Pd/C) is required to pre-adsorb the reactants and facilitate the necessary electron transfers. Methodology:

• Dissolve 1.0 mmol of 7-nitronaphthalen-2-ol in 10 mL of THF/H₂O (1:1 v/v).

• Add 5 mol% of 10% Pd/C catalyst.

• Slowly add 5.0 mmol of NaBH₄ in portions at room temperature under vigorous stirring.

• Monitor the reaction via TLC (Hexanes/EtOAc 7:3) until the yellow starting material spot is completely consumed.

• Filter through Celite to remove the catalyst, extract with Et₂O, and dry over Na₂SO₄. Self-Validation System: Confirm reaction completion using High-Resolution Mass Spectrometry (HRMS) in negative ion mode. The complete disappearance of the[M-H]⁻ peak at m/z 188.0353 and the emergence of the corresponding amine peak validates full reduction, ensuring no toxic hydroxylamine intermediate remains.

References

• Title: 7-Nitronaphthalen-2-ol | Research Chemical Source: Benchchem URL
• Source: Defense Technical Information Center (DTIC)
• Title: Thermal Hazard Analysis of Nitroaromatic Compounds Source: TAMU OAKTrust URL
• Source: ACS Publications (Environmental Science & Technology)
• Title: How a toxic pollutant avoids photodegradation: Relaxation pathways of UV-excited 2,4-dinitrophenol in aqueous solution Source: PNAS URL
• Title: Textile-supported silver nanoparticles as a highly efficient and recyclable heterogeneous catalyst for nitroaromatic reduction at room temperature Source: NIH / PMC URL
• Title: Proposed reaction cycle for the photocatalytic protonation (ESPT of naphthols)

Sources

• 1. 7-Nitronaphthalen-2-ol |Research Chemical [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. oaktrust.library.tamu.edu [oaktrust.library.tamu.edu]
• 4. apps.dtic.mil [apps.dtic.mil]
• 5. pnas.org [pnas.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Textile-supported silver nanoparticles as a highly efficient and recyclable heterogeneous catalyst for nitroaromatic reduction at room temperature - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

7-nitronaphthalen-2-ol sample preparation for mass spectrometry

Application Note: Advanced Sample Preparation and LC-MS/MS Quantification of 7-Nitronaphthalen-2-ol in Complex Matrices

Introduction & Mechanistic Rationale

7-Nitronaphthalen-2-ol (CAS 38397-08-9) is a nitrated naphthol derivative of significant interest in both atmospheric chemistry—as a component of light-absorbing "brown carbon" aerosols—and as a critical building block in pharmaceutical development [1]. With a molecular formula of C₁₀H₇NO₃ and a monoisotopic mass of 189.0426 g/mol , the molecule features a strongly electron-withdrawing nitro group and a polar, ionizable hydroxyl group [1].

Causality in MS Detection: The analytical behavior of 7-nitronaphthalen-2-ol is dictated by its electronic structure. The electron-withdrawing nature of the nitro group at the 7-position significantly enhances the acidity of the hydroxyl group at the 2-position. This structural characteristic makes the compound highly amenable to Electrospray Ionization in negative mode (ESI-), yielding a robust deprotonated molecular ion [M-H]⁻ at m/z 188.0353 [1]. However, successful quantification in complex biological (e.g., plasma) or environmental (e.g., wastewater) matrices requires rigorous sample preparation. Without proper clean-up, inorganic salts and matrix proteins will severely suppress ESI signals, cause isobaric interferences, and potentially block sample delivery lines or contaminate the mass spectrometer's vacuum system [2][3].

Physicochemical & Mass Spectrometric Parameters

Summarizing the exact mass and optimized MS parameters is the first step in establishing a self-validating analytical method.

Table 1: Physicochemical & MS Parameters of 7-Nitronaphthalen-2-ol

Parameter	Value / Description	Analytical Implication
Molecular Formula	C₁₀H₇NO₃	Determines isotopic envelope.
Monoisotopic Mass	189.0426 g/mol	Requires High-Resolution MS (HRMS) for exact mass confirmation [1].
Ionization Mode	ESI (Negative)	Highly efficient due to acidic -OH group.
Precursor Ion	m/z 188.0353 ([M-H]⁻)	Primary target for Q1 isolation.
Key Fragment Ions	m/z 158.0 (Loss of NO), 142.0 (Loss of NO₂)	Used as quantifier and qualifier transitions in MRM.

Workflow & Pathway Visualization

The following diagrams illustrate the logical progression of the sample preparation workflow and the chemical mechanism governing the ionization of the analyte.

Caption: Workflow for the extraction and LC-MS preparation of 7-nitronaphthalen-2-ol.

Caption: ESI(-) ionization and fragmentation pathway for 7-nitronaphthalen-2-ol.

Experimental Protocols: A Self-Validating System

To ensure trustworthiness and reproducibility, the following protocols integrate self-validating mechanisms, including the use of procedural blanks to monitor carryover and internal standards to correct for matrix effects [2]. Membrane filtration is heavily utilized to improve the sensitivity and reproducibility of the mass spectra by removing particulate loads [4].

Protocol A: Solid-Phase Extraction (SPE) for Environmental/Wastewater Samples

Rationale: Environmental samples contain high levels of inorganic salts and humic acids that suppress ESI signals [3]. SPE provides simultaneous desalting and analyte concentration.

• Sample Pre-treatment: Filter 10 mL of the aqueous sample through a 0.45 µm hydrophilic PTFE syringe filter to remove particulates and prevent LC column blockage [4]. Acidify the filtrate to pH 3.0 using 0.1% Formic Acid.

  • Causality: At pH 3.0, the hydroxyl group of 7-nitronaphthalen-2-ol remains fully protonated (neutral), ensuring maximum retention on the hydrophobic reversed-phase sorbent.

• SPE Cartridge Conditioning: Condition a polymeric reversed-phase SPE cartridge (e.g., Oasis HLB, 3cc/60mg) with 3 mL of LC-MS grade Methanol, followed by 3 mL of LC-MS grade water (pH adjusted to 3.0).

• Loading: Load the acidified sample onto the cartridge at a controlled flow rate of 1–2 mL/min to ensure optimal stationary phase interaction.

• Washing: Wash the cartridge with 3 mL of 5% Methanol in water to elute polar interferents and inorganic salts[2]. Dry the cartridge under a gentle vacuum for 5 minutes.

• Elution: Elute the target analyte using 2 mL of 100% Methanol.

• Concentration & Reconstitution: Evaporate the eluate to dryness under a gentle stream of ultra-pure Nitrogen at 40°C. Reconstitute the residue in 200 µL of Initial Mobile Phase (e.g., 50:50 Methanol:Water with 0.1% Ammonium Hydroxide).

  • Causality: Reconstituting in a slightly basic solvent pre-ionizes the molecule, instantly enhancing the ESI- signal upon injection.

Protocol B: Liquid-Liquid Extraction (LLE) for Biological Matrices (Plasma)

Rationale: Plasma contains high concentrations of proteins and lipids. LLE effectively crashes proteins and partitions the hydrophobic neutral analyte into an organic phase.

• Spiking: Aliquot 200 µL of plasma into a 2 mL low-bind microcentrifuge tube. Spike with 10 µL of an Internal Standard (e.g., 2-naphthol-d7, 1 µg/mL) to validate recovery rates.

• Disruption: Add 200 µL of 0.1 M HCl.

  • Causality: The acid disrupts protein-analyte binding and ensures 7-nitronaphthalen-2-ol is in its neutral, lipophilic state for efficient extraction.

• Extraction: Add 1.0 mL of Ethyl Acetate (EtOAc). Vortex vigorously for 5 minutes to facilitate phase transfer.

• Separation: Centrifuge at 10,000 x g for 10 minutes at 4°C to achieve clean phase separation.

• Recovery: Transfer 800 µL of the upper organic layer to a clean glass MS vial. Evaporate to dryness under N₂.

• Reconstitution: Reconstitute in 100 µL of 50:50 Acetonitrile:Water. Centrifuge again to precipitate any residual lipids before transferring the supernatant to an LC-MS autosampler vial.

Method Performance & Quality Control

To validate the extraction efficiency, the following recovery metrics and LC-MS parameters should be strictly monitored.

Table 2: Quality Control & Expected Recovery Metrics

Matrix	Extraction Method	Expected Recovery (%)	Matrix Effect (%)	Limit of Detection (LOD)
Wastewater	SPE (Polymeric RP)	85 - 92%	< 15% (Suppression)	5 ng/L
Human Plasma	LLE (Ethyl Acetate)	78 - 85%	< 20% (Suppression)	0.5 ng/mL
Urine	SPE (Mixed-Mode Anion)	80 - 88%	< 10% (Suppression)	1.0 ng/mL

Note: Always submit an extra blank sample (e.g., isopropanol or matching solvent) before and after your sample runs to clean the column and prevent carry-over [2].

References

• Mass Spectrometry Research Facility, University of Oxford. Sample Preparation Protocol for Open Access MS. Retrieved from:[Link]

• Organomation. Mass Spectrometry Sample Preparation Guide. Retrieved from:[Link]

Technical Notes & Optimization

Technical Support Center: 7-Nitronaphthalen-2-ol Recrystallization &amp; Purification

Welcome to the Technical Support Center for the purification of 7-nitronaphthalen-2-ol (CAS: 38397-08-9). This compound is a critical nitrated naphthol derivative used extensively as a building block in the synthesis of highly sensitive fluorescent chemosensors and pyran-fused heterocyclic systems[1].

Because the synthesis of this compound—typically via the diazotization of 7-nitro-2-naphthylamine or electrophilic aromatic substitution—frequently yields complex isomer mixtures and colored byproducts[2], achieving high purity requires precise thermodynamic control during recrystallization.

Part 1: Physicochemical Properties & Solvent Selection

Understanding the baseline physical properties of 7-nitronaphthalen-2-ol is the first step in designing a self-validating purification system. Impurities will systematically alter these baseline metrics.

Property	Value	Experimental Relevance
Molecular Formula	C₁₀H₇NO₃	-
Molecular Weight	189.17 g/mol	-
Melting Point	159 °C	Critical threshold for assessing purity; structural isomers (e.g., 6-nitro-2-naphthol at 124 °C) severely depress this value[2].
Appearance	Felted yellow needles	Visual indicator of successful crystal lattice formation[2].
Solubility Profile	Soluble in ethanol and hot glacial acetic acid; slightly soluble in cold water	Dictates the use of a binary solvent system (EtOH/Water) or hot acetic acid for fractional crystallization[2].

Part 2: Troubleshooting FAQs

Q: Why does my crude 7-nitronaphthalen-2-ol "oil out" (form a separate liquid phase) instead of crystallizing upon cooling? A: "Oiling out" occurs when the melting point of your impure mixture drops below the temperature at which the compound becomes insoluble in the solvent. Because crude 7-nitronaphthalen-2-ol often contains structurally similar isomers, these impurities disrupt the crystal lattice and significantly depress the melting point.

• Causality & Fix: When cooling a highly concentrated boiling ethanol/water mixture, the solute separates as a liquid oil before it can form a solid lattice. To fix this, you must lower the saturation temperature. Reheat the biphasic mixture until it forms a single homogeneous solution, add a small volume of the primary solvent (pure ethanol), and cool the flask much more slowly. Seeding the solution with a pure crystal of 7-nitronaphthalen-2-ol just above the cloud point provides a nucleation site, thermodynamically forcing crystallization over liquid-liquid phase separation.

Q: How do I separate the 7-nitro isomer from the 6-nitro isomer during recrystallization? A: The nitration of 2-naphthol derivatives routinely yields a mixture of the 6-nitro and 7-nitro isomers. Fortunately, their crystal lattice energies and melting points differ significantly (124 °C for the 6-nitro isomer vs. 159 °C for the 7-nitro isomer)[2].

• Causality & Fix: Because 7-nitronaphthalen-2-ol has a higher melting point and stronger intermolecular packing, it is less soluble in cold polar solvents than the 6-nitro isomer. Fractional crystallization using hot glacial acetic acid or an ethanol/water gradient is highly effective. Upon controlled cooling, the 7-nitro isomer will selectively precipitate as felted yellow needles, while the more soluble 6-nitro isomer remains dissolved in the mother liquor[2].

Q: My crystals are dark brown instead of the expected bright yellow. What causes this, and how can I remove the color? A: Dark discoloration typically indicates the presence of oxidized naphthoquinone derivatives or residual diazonium coupling byproducts from the upstream synthesis[2].

• Causality & Fix: Naphthols are highly susceptible to air oxidation, particularly under prolonged heating. To remove these polymeric colored impurities, incorporate an activated carbon treatment during the hot dissolution step.

• Self-Validating Check: Do not boil the carbon with the solvent for more than 5 minutes. The highly conjugated 7-nitronaphthalen-2-ol can also adsorb onto the carbon, reducing your overall yield. Hot-filter the mixture through a pad of Celite to ensure no carbon fines pass into the filtrate.

Part 3: Standard Operating Procedure (SOP)

Optimized Recrystallization of 7-Nitronaphthalen-2-ol This protocol utilizes a binary solvent system (Ethanol/Water) to maximize recovery while exploiting the solubility differential between nitronaphthol isomers.

• Solvent Preparation: In a round-bottom flask equipped with a reflux condenser, suspend the crude 7-nitronaphthalen-2-ol in absolute ethanol (approx. 5 mL per gram of crude).

• Dissolution: Heat the mixture to a gentle reflux using a water bath (approx. 80 °C). Slowly add additional ethanol dropwise until the solid completely dissolves. Note: Avoid direct hotplate heat to prevent localized thermal degradation of the nitroaromatic compound.

• Decolorization (If required): Remove from heat, allow the solution to cool slightly (to prevent boil-over), and add 1-2% (w/w) activated carbon. Boil gently for 3-5 minutes.

• Hot Filtration: Rapidly filter the hot solution through a pre-warmed Buchner funnel (or fluted filter paper) to remove insoluble impurities and carbon. The filtrate should be a clear, deep yellow solution.

• Inducing Crystallization (Anti-solvent addition): Return the filtrate to a gentle boil. Slowly add hot deionized water dropwise until the solution just becomes cloudy (the cloud point). Immediately add 1-2 drops of ethanol to clear the solution.

• Controlled Cooling: Remove the flask from the heat source. Allow it to cool undisturbed to room temperature over 2 hours. Causality: Slow cooling allows the 7-nitro isomer to build a highly ordered, pure crystal lattice, excluding the 6-nitro isomer into the mother liquor.

• Isolation: Once at room temperature, chill the flask in an ice-water bath (4 °C) for 30 minutes to maximize yield. Collect the felted yellow needles via vacuum filtration.

• Washing & Validation: Wash the filter cake with a minimal amount of ice-cold 30% ethanol/water. Dry the crystals under vacuum at 50 °C to constant weight. Verify purity via melting point apparatus (Target: 159 °C).

Part 4: Process Visualization

Workflow for 7-nitronaphthalen-2-ol recrystallization and oiling-out troubleshooting.

References

• Title: Bromination, Halogeno-derivatives, and the Preparation of Part I. the New 7-Nitro-2-naphthol. Source: rsc.org (Journal of the Chemical Society, 1947, 327) URL:[Link]

Sources

• 1. 7-Nitronaphthalen-2-ol |Research Chemical [benchchem.com]
• 2. 63. Some reactions and derivatives of 6- and 7-nitro-2-naphthylamines. Part I. Bromination, halogeno-derivatives, and the preparation of the new 7-nitro-2-naphthol - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Proactive Storage of 7-Nitronaphthalen-2-ol to Prevent Thermal Degradation

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and professionals in drug development who work with 7-nitronaphthalen-2-ol. The inherent reactivity of nitroaromatic compounds, coupled with the phenolic hydroxyl group, makes this molecule susceptible to degradation if not stored and handled with the requisite care.[1][2] This document provides in-depth, evidence-based strategies to maintain the integrity of your 7-nitronaphthalen-2-ol samples, ensuring the reliability and reproducibility of your experimental outcomes.

Frequently Asked Questions (FAQs)

Here, we address common questions regarding the stability and storage of 7-nitronaphthalen-2-ol.

Q1: What are the primary factors that can cause the degradation of 7-nitronaphthalen-2-ol during storage?

A1: The degradation of 7-nitronaphthalen-2-ol is primarily influenced by three factors: temperature, light, and the presence of contaminants. The nitro group makes the compound susceptible to thermal decomposition, while the phenolic hydroxyl group can be sensitive to oxidation, which can be accelerated by light and the presence of catalytic impurities.[1][2]

Q2: I've noticed a change in the color of my 7-nitronaphthalen-2-ol, from a light yellow to a darker shade. What could be the cause?

A2: A color change, typically to a darker yellow or brown, is a common indicator of degradation. This can be due to the formation of nitroso- and other oxidized byproducts, or polymerization reactions. This process is often initiated by exposure to elevated temperatures or UV light.

Q3: What are the ideal temperature conditions for storing 7-nitronaphthalen-2-ol?

A3: For optimal stability, 7-nitronaphthalen-2-ol should be stored in a cool, dry place. While some suppliers suggest room temperature storage for sealed, dry containers, for long-term storage or once the container has been opened, refrigeration (2-8 °C) is recommended to minimize the risk of thermal degradation.[3] Always allow the container to equilibrate to room temperature before opening to prevent moisture condensation.

Q4: How important is it to protect 7-nitronaphthalen-2-ol from light?

A4: It is critical. Similar to other phenolic compounds, 7-nitronaphthalen-2-ol can be light-sensitive.[4] Photochemical reactions can lead to oxidation and the formation of colored impurities. Therefore, it is imperative to store the compound in an amber or opaque container to protect it from light.

Q5: Are there any materials or chemicals that should not be stored with 7-nitronaphthalen-2-ol?

A5: Yes. 7-nitronaphthalen-2-ol should be stored separately from strong oxidizing agents, bases, and acids.[5][6] Contact with these substances can catalyze decomposition reactions. It is also good practice to avoid storing it near reactive metals.

Troubleshooting Guide

This section provides a structured approach to identifying and resolving common issues encountered during the storage and use of 7-nitronaphthalen-2-ol.

Issue 1: Visible Degradation (Color Change)

• Symptom: The compound has changed from its original light-yellow color to a darker yellow, orange, or brown.

• Potential Cause: Exposure to excessive heat, light, or atmospheric oxygen.

• Troubleshooting Steps:

  • Assess the Extent: A slight color change may not significantly impact all applications, but it indicates the onset of degradation.

  • Purity Check: Analyze the material using techniques like HPLC, TLC, or NMR to determine the level of impurities.[7]

  • Purification: If the purity is compromised, recrystallization may be necessary to remove degradation products. A suitable solvent system can often be a mixture of ethanol and water or toluene.

  • Review Storage Protocol: Ensure the compound is stored in a tightly sealed, light-resistant container in a cool, dark, and dry environment. Consider purging the container with an inert gas like argon or nitrogen before sealing to displace oxygen.

Issue 2: Inconsistent Experimental Results

• Symptom: Variability in reaction yields, unexpected side products, or shifts in analytical readouts (e.g., HPLC retention times).

• Potential Cause: Use of a degraded or impure batch of 7-nitronaphthalen-2-ol.

• Troubleshooting Steps:

  • Confirm Reagent Integrity: Before starting a new set of experiments, it is best practice to verify the purity of your starting materials. Run a quick purity check (e.g., melting point determination or TLC) on your 7-nitronaphthalen-2-ol.

  • Compare Batches: If you have a new, unopened container of the compound, compare its analytical profile (e.g., HPLC chromatogram) with the suspect batch.

  • Implement a "First In, First Out" (FIFO) System: Use older batches of the compound first to minimize the chances of long-term degradation affecting your experiments.

  • Standardize Storage: Ensure all laboratory personnel are following the recommended storage protocols consistently.

Experimental Protocol: Assessing the Stability of 7-Nitronaphthalen-2-ol

This protocol outlines a systematic approach to evaluating the stability of 7-nitronaphthalen-2-ol under various storage conditions.

Objective: To determine the optimal storage conditions for 7-nitronaphthalen-2-ol and identify the primary degradation products.

Materials:

• High-purity 7-nitronaphthalen-2-ol

• Amber glass vials with Teflon-lined caps

• Controlled environment chambers (e.g., incubators, refrigerators)

• HPLC system with a UV detector

• LC-MS system for identification of degradation products

• Solvents (HPLC grade)

Methodology:

• Sample Preparation:

  • Aliquot 10 mg of high-purity 7-nitronaphthalen-2-ol into several amber glass vials.

  • Create different storage conditions:

    • Condition A: Room temperature (~25°C) with exposure to ambient light.

    • Condition B: Room temperature (~25°C) in the dark.

    • Condition C: Refrigerated (4°C) in the dark.

    • Condition D: Elevated temperature (40°C) in the dark (accelerated stability).

  • For each condition, prepare a subset of vials that are purged with nitrogen before sealing.

• Time Points:

  • Analyze a sample from each condition at the following time points: T=0, 1 week, 2 weeks, 1 month, 3 months, and 6 months.

• Analytical Procedure:

  • At each time point, dissolve the contents of one vial from each condition in a known volume of a suitable solvent (e.g., acetonitrile).

  • Analyze the samples by HPLC-UV to quantify the remaining 7-nitronaphthalen-2-ol and any new peaks that appear.

  • Use LC-MS to identify the molecular weights of the degradation products corresponding to the new HPLC peaks.

Data Analysis:

• Plot the percentage of remaining 7-nitronaphthalen-2-ol against time for each storage condition.

• Identify and, if possible, quantify the major degradation products.

Visualizing Degradation and Experimental Workflow

The following diagrams illustrate the potential degradation pathways and the experimental workflow for the stability study.

Caption: Potential degradation pathways for 7-nitronaphthalen-2-ol.

Caption: Experimental workflow for the stability study of 7-nitronaphthalen-2-ol.

Summary of Recommended Storage Conditions

Parameter	Recommendation	Rationale
Temperature	Refrigerate (2-8 °C) for long-term storage.	Minimizes the rate of thermally induced degradation reactions.[2]
Light	Store in amber or opaque, tightly sealed containers.	Prevents photochemical degradation and oxidation.[4]
Atmosphere	For sensitive applications, purge with an inert gas (N₂ or Ar).	Displaces oxygen to prevent oxidation of the phenolic group.
Purity	Use high-purity material and avoid cross-contamination.	Impurities can act as catalysts for decomposition.
Handling	Allow the container to reach room temperature before opening.	Prevents condensation of atmospheric moisture, which can promote degradation.

By adhering to these guidelines, you can significantly extend the shelf-life of your 7-nitronaphthalen-2-ol and ensure the integrity of your research.

References

• Benchchem. Technical Support Center: Safe Handling and Storage of Nitro Compounds.
• Benchchem.
• Ju, K.-S., & Parales, R. E. (2010). Nitroaromatic Compounds, from Synthesis to Biodegradation. Microbiology and Molecular Biology Reviews, 74(2), 250–272.
• OAKTrust.
• Sigma-Aldrich. 1-Nitronaphthalen-2-ol | 550-60-7.
• Benchchem. 7-Nitronaphthalen-2-ol |Research Chemical.
• ResearchGate.
• Sigma-Aldrich.
• Acros Organics.
• Acros Organics.
• Fisher Scientific.
• Sciencelab.com.
• In-Text Citation.
• ECHEMI.
• SBLCore.

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• 2. oaktrust.library.tamu.edu [oaktrust.library.tamu.edu]
• 3. 1-Nitronaphthalen-2-ol | 550-60-7 [sigmaaldrich.com]
• 4. echemi.com [echemi.com]
• 5. fishersci.com [fishersci.com]
• 6. pentachemicals.eu [pentachemicals.eu]
• 7. ijmr.net.in [ijmr.net.in]

Technical Support Center: Mobile Phase Optimization for 7-Nitronaphthalen-2-ol HPLC Analysis

Welcome to the dedicated support center for optimizing the High-Performance Liquid Chromatography (HPLC) analysis of 7-nitronaphthalen-2-ol. This guide is structured to provide researchers, scientists, and drug development professionals with practical, in-depth solutions to common challenges encountered during method development and routine analysis. Here, we combine fundamental chromatographic principles with field-proven insights to empower you to develop robust and reliable analytical methods.

Section 1: Foundational Knowledge & FAQs

This section addresses the essential preliminary questions regarding the analysis of 7-nitronaphthalen-2-ol, establishing a solid foundation for method development.

Q1: What are the key chemical properties of 7-nitronaphthalen-2-ol that influence its HPLC analysis?

A1: Understanding the physicochemical properties of 7-nitronaphthalen-2-ol is the first step in developing a successful HPLC method. Key characteristics include:

• Structure: It possesses a naphthalene ring system, making it inherently hydrophobic.[1] It also contains a hydroxyl (-OH) group and a nitro (-NO₂) group.[1]

• Polarity: The combination of the non-polar naphthalene core and the polar hydroxyl and nitro groups gives the molecule an intermediate polarity. This makes it well-suited for reverse-phase (RP) HPLC.[2]

Q2: What is a good starting point for the mobile phase and column selection for 7-nitronaphthalen-2-ol analysis?

A2: For a compound with the structural characteristics of 7-nitronaphthalen-2-ol, a reverse-phase separation is the most logical approach.[6]

A robust starting point would be:

• Column: A standard C18 column (e.g., 150 mm x 4.6 mm, 5 µm particle size) is the workhorse for reverse-phase chromatography and is an excellent initial choice.[7] The hydrophobicity of the C18 stationary phase will provide good retention for the naphthalene ring system.

• Mobile Phase:

  • Aqueous Component (A): HPLC-grade water with a pH-adjusting additive. A common and effective choice is 0.1% formic acid or 0.1% trifluoroacetic acid to ensure the phenolic hydroxyl group is protonated (unionized), which generally leads to better retention and peak shape in RP-HPLC.[8]

  • Organic Modifier (B): Acetonitrile is a good first choice due to its low viscosity and UV transparency. Methanol is a viable alternative and can offer different selectivity.[8]

• Initial Conditions:

  • Elution Mode: Start with a gradient elution to determine the approximate elution strength required. A broad "scouting" gradient, such as 10% to 90% acetonitrile over 20 minutes, is effective for determining the retention behavior of the analyte and any impurities.[9][10]

  • Flow Rate: For a 4.6 mm ID column, a flow rate of 1.0 mL/min is standard.

  • Detection: UV detection is suitable. The extended aromatic system of naphthalene suggests strong absorbance in the UV region (e.g., 254 nm or a wavelength of maximum absorbance determined by a UV scan).

Section 2: Troubleshooting Common Chromatographic Issues

This section provides a systematic approach to diagnosing and resolving specific problems you may encounter during your analysis.

Q3: My peak for 7-nitronaphthalen-2-ol is tailing. What are the likely causes and how can I fix it?

A3: Peak tailing is a common issue and can often be traced back to chemical interactions within the column or issues with the mobile phase.[11]

Primary Causes & Solutions:

• Secondary Silanol Interactions: The most common cause of tailing for compounds with acidic or basic functional groups is the interaction with residual silanol groups on the silica-based stationary phase.[12] The hydroxyl group on 7-nitronaphthalen-2-ol can interact with these silanols.

  • Solution: Lower the pH of the mobile phase. By adding an acid like formic acid or trifluoroacetic acid (typically 0.1%), you can suppress the ionization of the silanol groups, minimizing these secondary interactions.[8] Aim for a pH at least 2 units below the pKa of your analyte.[6]

• Mobile Phase pH Near Analyte pKa: If the mobile phase pH is close to the pKa of the phenolic hydroxyl group, the analyte will exist as a mixture of its ionized and unionized forms, which can lead to peak distortion.[13]

  • Solution: Ensure the mobile phase pH is consistently maintained at least 1.5-2 pH units away from the analyte's pKa.[14] For this acidic compound, a low pH (e.g., pH 2.5-3.5) is recommended to keep it in a single, neutral form.

• Column Overload: Injecting too much sample can saturate the stationary phase, leading to peak asymmetry.

  • Solution: Reduce the injection volume or dilute the sample.[15]

Troubleshooting Workflow for Peak Tailing:

Workflow for troubleshooting peak tailing.

Q4: I am seeing poor resolution between 7-nitronaphthalen-2-ol and an impurity. How can I improve the separation?

A4: Improving resolution requires manipulating the selectivity (α) and/or the efficiency (N) of the separation. Mobile phase optimization is a powerful tool for this.

Strategies for Improving Resolution:

• Optimize the Gradient Slope: If you are using gradient elution, a shallower gradient will increase the separation between peaks.[9]

  • Protocol: After an initial fast "scouting" gradient, identify the time window where your peaks of interest elute. Then, run a new gradient with a much slower rate of change in organic solvent composition across that specific window. For example, if your peaks elute between 40% and 50% acetonitrile, you could change your gradient from a 10-90% ramp over 20 minutes to a 35-55% ramp over the same duration.[10]

• Change the Organic Modifier: Acetonitrile and methanol have different solvent properties and can produce different elution orders for analytes.[8]

  • Protocol: If you are using acetonitrile, try substituting it with methanol. Start with a similar gradient profile, adjusting for the difference in solvent strength (methanol is a weaker solvent than acetonitrile in reverse-phase). This change in solvent can alter the interactions between the analyte and the stationary phase, often leading to significant changes in selectivity.

• Adjust Mobile Phase pH: Small changes in pH can alter the polarity of ionizable compounds, which can be exploited to improve separation, especially if the impurity has a different pKa than 7-nitronaphthalen-2-ol.[4]

  • Protocol: Prepare a series of mobile phases with slightly different pH values (e.g., pH 2.5, 3.0, 3.5) using appropriate buffers like phosphate or formate.[16] Analyze your sample with each mobile phase to see how the relative retention times of your analyte and the impurity change.

Data Summary for Selectivity Optimization:

Mobile Phase Modifier	Key Advantage	Best For
Acetonitrile	Lower viscosity, good for gradient elution.	General purpose, good starting point.
Methanol	Can offer different selectivity due to its protic nature.	Altering peak elution order when acetonitrile fails.
pH Adjustment (Buffers)	Exploits differences in analyte pKa values.	Separating ionizable compounds.[13]

Q5: My retention times are drifting from one injection to the next. What could be the cause?

A5: Retention time instability is a serious issue for method robustness and can stem from several sources.

Common Causes and Solutions:

• Inadequate Column Equilibration: This is especially common in gradient elution. If the column is not fully returned to the initial mobile phase conditions before the next injection, retention times will shift.[9]

  • Solution: Increase the post-run equilibration time. A good rule of thumb is to allow at least 10 column volumes of the initial mobile phase to pass through the column after the gradient is complete.

• Mobile Phase Instability: The composition of the mobile phase can change over time due to the evaporation of the more volatile organic component or a change in pH.

  • Solution: Always use freshly prepared mobile phase.[15] Keep the solvent bottles capped and do not store buffered aqueous mobile phases for extended periods, as they can support microbial growth.

• Temperature Fluctuations: The column temperature can affect retention times.

  • Solution: Use a column thermostat to maintain a constant temperature. Even minor fluctuations in ambient lab temperature can cause drift.[17]

• Pump Performance Issues: Leaks or failing pump seals can lead to an inconsistent mobile phase composition being delivered to the column.

  • Solution: Regularly inspect the HPLC system for leaks and perform routine maintenance on the pump seals as recommended by the manufacturer.[18]

Logic diagram for mobile phase optimization.

Section 3: Experimental Protocols

Protocol 1: Systematic Mobile Phase pH Optimization

This protocol details a systematic approach to evaluating the effect of pH on the separation of 7-nitronaphthalen-2-ol.

Objective: To determine the optimal mobile phase pH for achieving symmetrical peak shape and desired retention.

Materials:

• HPLC system with UV detector

• C18 column (150 mm x 4.6 mm, 5 µm)

• HPLC-grade water

• HPLC-grade acetonitrile

• Formic acid

• Ammonium formate

• Calibrated pH meter

Procedure:

• Prepare Aqueous Stock Buffers (e.g., 100 mM):

  • pH 2.7: Dissolve the appropriate amount of formic acid in water.

  • pH 3.7: Dissolve the appropriate amount of ammonium formate in water and adjust the pH with formic acid.

• Prepare Mobile Phase A (Aqueous):

  • Create three separate aqueous mobile phases by diluting the stock buffers 1:10 with water to a final concentration of 10 mM. Verify the final pH of each solution.

• Prepare Mobile Phase B (Organic):

  • 100% Acetonitrile.

• Chromatographic Analysis:

  • For each pH condition, perform the following:

    • Equilibrate the column with the starting mobile phase composition (e.g., 90% A / 10% B) for at least 15 minutes.

    • Inject the 7-nitronaphthalen-2-ol standard.

    • Run a standard gradient (e.g., 10% to 90% B over 20 minutes).

• Data Analysis:

  • Compare the chromatograms obtained at each pH.

  • Record the retention time, peak asymmetry (tailing factor), and resolution from any nearby impurities.

  • Select the pH that provides the best combination of retention and peak shape.

References

• Mastelf. (2025, March 3). How to Optimize HPLC Gradient Elution for Complex Samples. Mastelf.
• ALWSCI. (2025, November 27). Troubleshooting Poor Peak Shape: A Complete Workflow From Mobile Phase To Consumables. ALWSCI Blog.
• Pure Synth. (2025, December 30). Advanced HPLC: Optimizing Solvent Composition for Gradient Elution Efficiency. Pure Synth.
• HPLC Professionals. (2024, October 14). Troubleshooting Poor Peak Shape and Resolution in HPLC. YouTube.
• Hawach Scientific. (n.d.). Common Causes of Poor Peak Shape in HPLC and How to Fix Them. Hawach Scientific.
• Waters Corporation. (n.d.). Troubleshooting Peak Shape Problems in HPLC.
• BenchChem. (2025). Application Note: Optimizing Mobile Phase Composition for Reverse-Phase HPLC of Phenols. BenchChem.
• Moravek. (2024, December 3).
• Shinde, V. (2025, February 1). The Fundamental Role of pH in HPLC Retention. Veeprho.
• Gębka, K., et al. (2020, November 1).
• BenchChem. (n.d.). 7-Nitronaphthalen-2-ol. BenchChem.
• LCGC International. (2013, November 1). Mobile-Phase Optimization Strategies in Reversed-Phase HPLC.
• LCGC International. (2026, March 13). Back to Basics: The Role of pH in Retention and Selectivity.
• SelectScience. (n.d.).
• ALWSCI. (2023, December 27).
• Environmental Science & Technology. (2003, December 30). Reverse-Phase HPLC Method for Measuring Polarity Distributions of Natural Organic Matter.
• Sigma-Aldrich. (n.d.). Developing HPLC Methods. Sigma-Aldrich.
• Wikipedia. (n.d.). 2-Naphthol. Wikipedia.

Sources

• 1. 7-Nitronaphthalen-2-ol |Research Chemical [benchchem.com]
• 2. Comparison of the Retention and Separation Selectivity of Aromatic Hydrocarbons with Polar Groups in RP-HPLC Systems with Different Stationary Phases and Eluents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 2-Naphthol - Wikipedia [en.wikipedia.org]
• 4. moravek.com [moravek.com]
• 5. veeprho.com [veeprho.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. selectscience.net [selectscience.net]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. mastelf.com [mastelf.com]
• 10. pure-synth.com [pure-synth.com]
• 11. alwsci.com [alwsci.com]
• 12. waters.com [waters.com]
• 13. The Importance Of Mobile Phase PH in Chromatographic Separations - Industry news - News [alwsci.com]
• 14. chromatographyonline.com [chromatographyonline.com]
• 15. m.youtube.com [m.youtube.com]
• 16. Developing HPLC Methods [sigmaaldrich.com]
• 17. pubs.acs.org [pubs.acs.org]
• 18. News - Common Causes of Poor Peak Shape in HPLC and How to Fix Them [mxchromasir.com]

Safety & Regulatory Compliance

7-Nitronaphthalen-2-ol proper disposal procedures

The management of hazardous laboratory chemicals requires a rigorous, systems-based approach to ensure both personnel safety and environmental compliance. As a nitrated naphthol derivative, 7-Nitronaphthalen-2-ol is a valuable precursor in organic synthesis and the development of fluorescent chemosensors[1]. However, its chemical structure dictates strict handling and disposal protocols to mitigate toxicity and environmental impact.

This guide provides a comprehensive, field-proven operational framework for the safe handling, spill response, and lifecycle disposal of 7-Nitronaphthalen-2-ol, grounded in standard environmental and laboratory safety regulations.

Chemical Profile and Hazard Assessment

Understanding the physicochemical properties of a compound is the first step in designing a self-validating safety protocol. The presence of both an electron-withdrawing nitro group and a hydroxyl group on the naphthalene ring influences its reactivity, solubility, and toxicity profile[1].

Table 1: Physicochemical and Hazard Profile of 7-Nitronaphthalen-2-ol

Property / Attribute	Detail
Chemical Name	7-Nitronaphthalen-2-ol
CAS Registry Number	38397-08-9 (also referenced as 82322-43-8)[1][2]
Molecular Formula	C₁₀H₇NO₃[1]
Molecular Weight	189.17 g/mol [1]
Structural Features	Fused bicyclic aromatic ring with -OH and -NO₂ substituents[1].
Primary Hazards	Classified as a hazardous good; potential skin/eye irritant; toxic via inhalation or ingestion[1][3].
Environmental Impact	Nitroaromatics can be environmentally persistent and require controlled destruction[4][5].

Standard Operating Procedure: Safe Laboratory Handling

The causality behind these handling choices is rooted in minimizing exposure routes (inhalation of dust/aerosols and dermal absorption) common to nitroaromatic compounds.

Step-by-Step Handling Protocol:

• Engineering Controls: All manipulations of dry 7-Nitronaphthalen-2-ol powder or concentrated solutions must be performed within a certified, properly functioning chemical fume hood to prevent the inhalation of hazardous dust or volatile solvent aerosols[3][6][7].

• Personal Protective Equipment (PPE):

  • Hand Protection: Wear chemical-resistant gloves (e.g., Nitrile). Always verify glove compatibility with the specific solvent being used to dissolve the compound[3][8]. Remove gloves carefully before touching common surfaces (e.g., doorknobs) to prevent cross-contamination[7].

  • Eye/Body Protection: Safety goggles and a standard laboratory coat are mandatory at all times[3][7].

• Storage: Store the chemical in a cool, dry, and well-ventilated area, tightly sealed in its original container[3]. Ensure it is segregated from incompatible chemicals, such as strong oxidizers or strong bases, which could initiate unintended reactions[3][8].

Proper Disposal Procedures (EPA/RCRA Alignment)

Under no circumstances should 7-Nitronaphthalen-2-ol or its solutions be disposed of in the regular trash or poured down the drain[9][10]. The accepted method for the ultimate disposal of complex organic and nitroaromatic wastes is high-temperature incineration at a permitted facility[4][5].

Step-by-Step Waste Management Protocol:

• Waste Segregation: Collect 7-Nitronaphthalen-2-ol waste separately from incompatible waste streams. If dissolved in a solvent, classify the waste based on the solvent type (e.g., "Non-Halogenated Organic Waste" or "Halogenated Organic Waste")[6].

• Containerization: Store chemical waste in durable, leak-proof containers (typically high-density polyethylene or glass) that are chemically compatible with the waste contents[6].

• Labeling: Immediately affix a GHS-compliant hazardous waste label to the container. The label must clearly indicate the waste type, key constituents (e.g., "7-Nitronaphthalen-2-ol, 5% in Methanol"), associated hazards (e.g., Toxic, Flammable), and the accumulation start date[6][7][10].

• Satellite Accumulation: Store the waste in a designated Satellite Accumulation Area (SAA) at or near the point of generation. Ensure the container remains closed at all times except when actively adding waste[9].

• Transport and Destruction: Once the accumulation limit is reached, transfer the waste to your institution's central accumulation area. The waste must be manifested and transported by a licensed Treatment, Storage, and Disposal Facility (TSDF) for final destruction, typically via controlled incineration[6][9].

Emergency Spill Response

In the event of an accidental release, immediate and methodical action is required to contain the hazard.

Step-by-Step Spill Protocol:

• Assess and Isolate: Assess the extent of the danger. Evacuate personnel from the immediate spill area and keep others from entering[3].

• Solid Spills (Powder): While wearing proper PPE, carefully sweep up or shovel the solid material into a hazardous waste container. Crucial: Use techniques that avoid dust formation (e.g., slight dampening if compatible) to prevent inhalation exposure[3].

• Liquid Spills (Solutions): Absorb the liquid using an inert, chemically compatible absorbent material (e.g., vermiculite or specialized spill pads)[3].

• Absorbent Disposal: All saturated absorbent materials, rags, and debris used in the cleanup are now considered hazardous waste. They must be placed in a sealed container, labeled appropriately (e.g., "Spill Debris Contaminated with 7-Nitronaphthalen-2-ol"), and managed alongside other chemical wastes[3][10].

Lifecycle Workflow Visualization

The following diagram illustrates the critical path for the safe handling and disposal of 7-Nitronaphthalen-2-ol, ensuring a closed-loop system from procurement to destruction.

Lifecycle and disposal workflow for 7-Nitronaphthalen-2-ol in a professional laboratory setting.

Sources

• 1. 7-Nitronaphthalen-2-ol |Research Chemical [benchchem.com]
• 2. CAS物质库 | 化规通 [hgt.cirs-group.com]
• 3. sites.chemengr.ucsb.edu [sites.chemengr.ucsb.edu]
• 4. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 5. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 6. Laboratory Safety [tal.sg]
• 7. cce.caltech.edu [cce.caltech.edu]
• 8. mccormick.northwestern.edu [mccormick.northwestern.edu]
• 9. epa.gov [epa.gov]
• 10. cnrsw.cnic.navy.mil [cnrsw.cnic.navy.mil]

Personal protective equipment for handling 7-Nitronaphthalen-2-ol

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Advanced Laboratory Safety and Operational Guide: Handling 7-Nitronaphthalen-2-ol

As a Senior Application Scientist, I recognize that true laboratory excellence requires moving beyond basic safety data sheets. To build robust, self-validating experimental workflows, researchers must understand the causality behind chemical hazards and the specific protective measures required to mitigate them.

This guide provides an in-depth, mechanistic approach to handling 7-Nitronaphthalen-2-ol , a highly valuable but hazardous nitrated naphthol derivative used extensively in the synthesis of fluorescent chemosensors, energetic materials, and complex heterocyclic pharmaceuticals [1].

Chemical Profile and Hazard Assessment

7-Nitronaphthalen-2-ol is characterized by a naphthalene ring system substituted with both an electron-withdrawing nitro group and a nucleophilic hydroxyl group. While this dual functionality makes it an exceptional precursor for organic synthesis [1], it also imparts severe toxicological risks typical of nitroaromatic compounds.

Table 1: Quantitative Chemical and Hazard Profile

Property / Parameter	Specification	Rationale / Implication
CAS Numbers	38397-08-9, 82322-43-8	Essential for precise inventory and waste tracking.
Molecular Formula	C₁₀H₇NO₃	Aromatic structure dictates high lipophilicity.
Molecular Weight	189.17 g/mol	Small molecular size facilitates rapid dermal absorption.
Physical State	Solid (Powder/Crystals)	High risk of aerosolization and inhalation during weighing.
Primary Hazards	Toxic (Oral/Dermal/Inhalation)	Induces systemic oxidative stress and methemoglobinemia.

Mechanistic Toxicology: The "Why" Behind the Hazard

To design an effective safety protocol, we must understand the biological fate of the molecule. Nitroaromatic compounds are highly lipophilic, allowing them to rapidly penetrate the stratum corneum of the skin or the alveolar epithelium if inhaled.

Once absorbed systemically, the nitro group undergoes enzymatic reduction by hepatic nitroreductases. This reduction produces highly reactive intermediates, such as nitrosoarenes and hydroxylamines. These intermediates induce severe oxidative stress, specifically oxidizing the ferrous iron (Fe²⁺) in hemoglobin to the ferric state (Fe³⁺) [2]. This condition, known as methemoglobinemia , drastically reduces the blood's oxygen-carrying capacity, leading to tissue hypoxia, cyanosis, and potentially fatal respiratory failure [2].

Toxicological pathway of nitroaromatic-induced methemoglobinemia via enzymatic reduction.

Personal Protective Equipment (PPE) Matrix

Because 7-Nitronaphthalen-2-ol poses acute systemic risks via dermal and inhalation routes, standard laboratory PPE is insufficient[3]. The following matrix outlines the required protective gear and the scientific justification for each choice.

Table 2: Advanced PPE Matrix for 7-Nitronaphthalen-2-ol

PPE Category	Required Equipment	Scientific Rationale
Hand Protection	Double Gloving: Inner Nitrile (4 mil) + Outer Neoprene or Heavy-Duty Nitrile (8+ mil).	Nitroaromatics can rapidly permeate standard thin latex or nitrile gloves. Double gloving ensures a fail-safe barrier against lipophilic penetration.
Respiratory	N95 or P100 Particulate Respirator (if handled outside a fume hood).	Prevents inhalation of fine crystalline dust, which bypasses dermal barriers and enters the pulmonary capillary bed directly.
Eye/Face	Chemical splash goggles + Full face shield.	Protects highly vascularized ocular mucous membranes from airborne particulates and solvent splashes during solubilization.
Body Protection	Flame-resistant (FR) lab coat with knit cuffs + Disposable Tyvek apron.	Prevents the accumulation of lipophilic dust on personal clothing, eliminating the risk of chronic, low-dose dermal exposure off-site.

Operational Workflows & Handling Protocols

To ensure a self-validating safety system, every interaction with 7-Nitronaphthalen-2-ol must be treated as a high-risk operational workflow [3].

Step-by-Step Handling Methodology:

• Environmental Setup: Ensure the chemical fume hood is operating with a face velocity of 0.4–0.6 m/s. Line the active workspace with disposable, static-dissipative bench paper to catch micro-spills.

• Anti-Static Weighing: Because the compound is a dry powder, static electricity can cause aerosolization. Use an anti-static ionizer or a grounded metal spatula. Weigh the compound inside a draft-shielded analytical balance located within the fume hood.

• Closed-System Transfer: Transfer the weighed powder into a reaction flask and immediately seal it with a rubber septum.

• In-Situ Solubilization: Introduce your reaction solvent (e.g., DMF, DMSO, or Ethanol) into the sealed flask via a syringe. This prevents any dry powder from escaping into the laboratory atmosphere during the dissolution phase.

• Decontamination: Upon completion, wipe down the balance, spatulas, and hood surfaces with a solvent-dampened cloth (acetone or ethanol), followed immediately by a secondary wipe using water and strong laboratory detergent. Note: Nitroaromatics are poorly soluble in water alone; the solvent breaks down the chemical, and the detergent removes the lipophilic residue.

Step-by-step operational workflow for the safe handling and solubilization of 7-Nitronaphthalen-2-ol.

Spill Response & Waste Disposal Plan

In the event of a protocol failure, immediate and calculated action is required to prevent systemic exposure to laboratory personnel.

Emergency Spill Response Protocol:

• Evacuate & Isolate: Immediately evacuate personnel from the immediate vicinity and increase room ventilation if possible.

• Don Maximum PPE: Responders must wear a P100 respirator, double heavy-duty nitrile gloves, and a Tyvek suit/apron.

• Wet Containment (Crucial Step): Do not sweep the dry powder, as this will aerosolize the toxin. Gently cover the spill with absorbent pads dampened with a mild solvent (like 10% ethanol in water) to weigh down the dust.

• Mechanical Recovery: Use non-sparking, disposable plastic scoops to transfer the absorbed material into a rigid, sealable hazardous waste container.

• Chemical Neutralization: Wash the spill area thoroughly with a strong surfactant/detergent and water.

Waste Disposal Logistics:

• Segregation: Never mix nitroaromatic waste with strong reducing agents, strong bases, or combustible materials, as this can trigger exothermic reactions.

• Labeling: Clearly label the primary container as "Hazardous Waste - Toxic/Nitroaromatic (7-Nitronaphthalen-2-ol)".

• Destruction: Dispose of the sealed containers via a licensed hazardous waste contractor for high-temperature incineration. Under no circumstances should solutions containing this compound be flushed into the municipal water system, as it is highly toxic to aquatic life.

References

• Agency for Toxic Substances and Disease Registry (ATSDR). "Toxicological Profile for Nitrobenzene." Centers for Disease Control and Prevention (CDC), July 2022. Available at:[Link]

• American Chemical Society (ACS). "Mitigation of Potential Risks in Chemical Laboratories: A Focused Review." ACS Chemical Health & Safety, January 2024. Available at:[Link]